Cas no 42601-04-7 (3,4-Difluorophenyl isocyanate)

• Product Name: 3,4-Difluorophenyl isocyanate
• CAS No: 42601-04-7
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• MDL: MFCD00065711
• CID: 332293
• PubChem ID: 2734708
• Update Time: 2025-04-19

3,4-Difluorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-difluoro-4-isocyanato-
• 3,4-Difluorophenyl Isocyanate
• 1,2-difluoro-4-isocyanatobenzene
• Isocyanic Acid 3,4-Difluorophenyl Ester
• 3,4-Difluoro-1-isocyanatobenzene
• 1,2-Difluoro-4-(isocyanato)benzene
• 3,4-Difluorophenylisocyanate
• 3,4-Difluoro phenyl isocyanate
• 1,2-DIFLUORO-4-ISOCYANATO-BENZENE
• 3,4-difluorobenzenisocyanate
• 3,4-difluoro-phenylisocyanate
• 3,4-difluoro-phenyl isocyanate
• YBWJVFMNWMLZEN-UHFFFAOYSA-N
• 1-isocyanato-3,4-difluoro benzene
• BBL100554
• SCHEMBL161540
• AB02669
• 3,4-Difluorophenyl isocyanate, 97%
• EN300-146936
• DTXSID80370455
• C7H3F2NO
• A825958
• MFCD00065711
• PS-10295
• FT-0639806
• D3696
• W-200366
• AKOS000190891
• 42601-04-7
• GEO-01057
• 1,2-bis(fluoranyl)-4-isocyanato-benzene
• DB-050946
• STL554348
• 3,4-Difluorophenyl isocyanate

• MDL： MFCD00065711
• Inchi： 1S/C7H3F2NO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
• InChI Key： YBWJVFMNWMLZEN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N=C=O)F

Computed Properties

• Exact Mass: 155.01800
• Monoisotopic Mass: 155.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: liquid
• Density: 1.326 g/mL at 25 °C(lit.)
• Boiling Point: 85°C/30mmHg(lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Refractive Index: n20/D 1.498(lit.)
• PSA: 29.43000
• LogP: 1.93210
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Solubility: Not determined

3,4-Difluorophenyl isocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H227-H301+H331-H315-H319-H335
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2206 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
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